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Compound of Interest

Compound Name: Dospa

Cat. No.: B15594942 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for laboratory professionals working with DOSPA (2,3-Dioleyloxy-N-[2-

(sperminecarboxamido)ethyl]-N,N-dimethyl-1-propanaminium), a cationic lipid widely used in

gene therapy research and the development of mRNA vaccines. Adherence to these guidelines

is essential for ensuring personal safety and maintaining the integrity of your research.

Essential Safety and Handling
DOSPA is a combustible solid and requires careful handling to avoid potential health hazards.

While specific toxicity data is not extensively available, its chemical nature as a cationic lipid

and its use in biological systems necessitate a cautious approach. The primary routes of

exposure are inhalation, skin contact, and eye contact.

Personal Protective Equipment (PPE) is mandatory when handling DOSPA. The following table

summarizes the required PPE and best practices:
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

To prevent skin contact with

the powdered lipid or its

solutions.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from airborne

particles of the powder or

splashes of solutions.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary if handling

large quantities or if dust is

generated.

To prevent inhalation of the

powdered form of the lipid.

Body Protection Laboratory coat
To protect skin and clothing

from accidental spills.

Handling Procedures:

Avoid generating dust when working with the powdered form of DOSPA.

Use only in a chemical fume hood or a well-ventilated laboratory.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage and Disposal Protocols
Proper storage and disposal are critical for maintaining the stability of DOSPA and ensuring a

safe laboratory environment.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

The recommended storage temperature is -20°C.[1][2]
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DOSPA is classified as a combustible solid (Storage Class 11).

Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. As a chemical substance, DOSPA should not be disposed of in

regular trash or down the drain. Contact your institution's environmental health and safety

(EHS) department for specific guidance on chemical waste disposal.

Experimental Workflow: Preparation of DOSPA-
Containing Liposomes for Transfection
The following is a general protocol for the preparation of cationic liposomes using DOSPA for

the purpose of cell transfection. This workflow is based on standard laboratory practices for

handling lipids and preparing liposomal formulations.[3]
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Lipid Film Preparation

Liposome Hydration and Sizing

Lipoplex Formation and Transfection

Dissolve DOSPA and co-lipid (e.g., DOPE) in chloroform

Mix lipids in a glass vial

Evaporate solvent under a stream of nitrogen

Dry the lipid film under vacuum

Hydrate the lipid film with aqueous buffer

Rehydration

Vortex or sonicate to form multilamellar vesicles (MLVs)

Extrude through polycarbonate membranes to form unilamellar vesicles (LUVs)

Dilute liposomes and nucleic acid separately in serum-free media

Liposome Dilution

Combine diluted components and incubate to form lipoplexes

Add lipoplex solution to cells

Incubate and assay for gene expression
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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